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Compound of Interest

Compound Name: Poldine

Cat. No.: B1197959

Disclaimer: A specific Safety Data Sheet (SDS) for Poldine Methylsulfate (CAS 545-80-2), also
known as Nacton, was not readily available in the conducted searches. The following guidance
is based on general laboratory safety protocols for handling solid, powdered chemicals with
limited publicly available toxicity data. It is imperative to conduct a thorough risk assessment
and consult with your institution's Environmental Health and Safety (EHS) department before
handling this substance.

l. Immediate Safety and Logistical Information

Poldine methylsulfate is an anticholinergic agent, typically a solid powder, used in research for
gastrointestinal disorders.[1][2] While it is shipped as a non-hazardous chemical for research
purposes, caution should be exercised due to its pharmacological activity and the lack of
comprehensive safety data.

Key Properties:
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Property Value

CAS Number 545-80-2

Molecular Formula C22H29NO7S

Molecular Weight 451.53 g/mol

Appearance Solid powder

Synonyms Nacton, Poldine metilsulfate

Source: MedKoo Biosciences, DrugFuture[1][2]

Storage: Store in a dry, dark place. For short-term storage, 0 - 4°C is recommended, while

long-term storage should be at -20°C.[1]

Il. Personal Protective Equipment (PPE)

A comprehensive PPE plan is crucial when handling Poldine Methylsulfate. The following table

outlines the recommended PPE.
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Specifications and

PPE Category Item .
Rationale

Double gloving is
recommended to minimize the
) o risk of exposure. Change
Hand Protection Nitrile gloves ) ] )
gloves immediately if
contaminated, torn, or

punctured.

Safety glasses with side Protects against splashes and

Eye Protection ) ) )
shields or goggles airborne particles.

Should be a solid-front, long-
Body Protection Laboratory coat sleeved coat made of a low-

permeability fabric.

Recommended when handling

) ) ] ] the powder outside of a
Respiratory Protection N95 or higher-rated respirator - )
certified chemical fume hood to

prevent inhalation.

lll. Operational Plan: Step-by-Step Handling
Protocol

This protocol outlines the safe handling of Poldine Methylsulfate in a laboratory setting.
1. Preparation:
» Ensure a calibrated analytical balance is available within a certified chemical fume hood.

» Prepare all necessary equipment, including spatulas, weighing paper, and appropriate
solvent for solubilization.

» Verify that an emergency eyewash station and safety shower are accessible and operational.

2. Donning PPE:
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o Follow the correct sequence for putting on PPE to ensure maximum protection.

o . . _ | Put on Gloves
Put on Lab Coat #>| Put on Respirator #>| Put on Goggles > (Double Pair) Ready to Handle

Click to download full resolution via product page

Figure 1: PPE Donning Workflow

3. Weighing and Handling:

o Perform all manipulations of the solid Poldine Methylsulfate powder inside a certified
chemical fume hood to minimize inhalation risk.

» Use a dedicated spatula for handling.

o Carefully weigh the desired amount of the compound on weighing paper.

» To dissolve, add the powder to the solvent in a suitable container and mix gently.
4. Doffing PPE:

 Remove PPE in the correct order to prevent cross-contamination.

—»

Remove Goggles |—> Remove Lab Coat |—>| Remove Inner Gloves |—>| ‘Wash Hands Thoroughly Procedure Complete

—>| Remove Outer Gloves

Click to download full resolution via product page
Figure 2: PPE Doffing Workflow

IV. Disposal Plan

Proper disposal of Poldine Methylsulfate and associated waste is critical to prevent
environmental contamination and ensure laboratory safety.

Waste Segregation:
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» Solid Waste: Unused Poldine Methylsulfate powder, contaminated weighing paper, and
gloves should be collected in a dedicated, clearly labeled hazardous waste container.

» Liquid Waste: Solutions containing Poldine Methylsulfate should be collected in a labeled
hazardous liquid waste container. Do not dispose of down the drain.

o Sharps Waste: Any contaminated sharps (e.g., needles) must be disposed of in a designated
sharps container.

Disposal Procedure:

« All waste containers must be sealed and stored in a designated hazardous waste
accumulation area.

» Follow your institution's specific procedures for hazardous waste pickup and disposal.

V. Emergency Protocols

In the event of an emergency, follow these procedures and the logical relationship outlined in
the diagram below.

Emergency Contact:

» Know the location of the nearest emergency phone and the contact number for your
institution's EHS department.

First Aid:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.
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¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

Exposure Event
(Spill, Splash, Inhalation)

¢

Assess the Situation
(Immediate Danger?)

attention.

es No
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!
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Seek Medical Attention
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Figure 3: Emergency Response Logical Relationship

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Poldine Methylsulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197959#personal-protective-equipment-for-
handling-poldine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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